2-(2-Methyl-1,3-dioxolan-2-yl)-1-phenylethanone

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• SMILES: CC1(OCCO1)CC(=O)C2=CC=CC=C2
• InChI: InChI=1S/C12H14O3/c1-12(14-7-8-15-12)9-11(13)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChIKey: QLKVAJPWDWQQJX-UHFFFAOYSA-N

2-(2-Methyl-1,3-dioxolan-2-yl)-1-phenylethanone Procurement‑Grade Identity and Comparator Landscape

2‑(2‑Methyl‑1,3‑dioxolan‑2‑yl)‑1‑phenylethanone (CAS 87920‑07‑8) is a bifunctional aryl ketone bearing a 2‑methyl‑1,3‑dioxolane ketal at the α‑position . With molecular formula C₁₂H₁₄O₃ and a molecular weight of 206.24 g·mol⁻¹, it serves as a protected acetophenone synthon in medicinal chemistry and fine chemical synthesis . Its closest structural analogs include the des‑methyl variant 2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone (CAS 55337‑55‑8), the fully protected ketal 2‑methyl‑2‑phenyl‑1,3‑dioxolane (CAS 3674‑77‑9), and aryl‑substituted 2‑aryl‑2‑methyl‑1,3‑dioxolanes used in directed ortho‑lithiation chemistry [1]. Selection among these comparators is driven by the need for differential carbonyl reactivity, ketal stability, and site‑specific reactivity in downstream transformations.

1 Patent-cited ketal synthon for IL-5 inhibitor intermediate synthesis

2 Ortho-lithiation compatible: quaternary ketal withstands strong-base conditions

3 Distinct mass identity from des-methyl analog supports LC-MS purity workflows

• [1] Mongin, F. et al., Lithiation of 2-aryl-2-methyl-1,3-dioxolanes with PMDTA‑complexed butyllithium, Tetrahedron 73(4), 298–306, 2017. View Source

Why 2‑(2‑Methyl‑1,3‑dioxolan‑2‑yl)‑1‑phenylethanone Cannot Be Replaced by Common In‑Class Analogs

Superficially, 2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone (CAS 55337‑55‑8) appears interchangeable; however, the presence of the 2‑methyl substituent on the dioxolane ring in CAS 87920‑07‑8 introduces a quaternary ketal centre that substantially alters both physicochemical properties and synthetic utility . This methyl group increases lipophilicity (ΔLogP ≈ +0.4) and confers distinct steric and electronic effects on the α‑position, which directly impact enolate regiochemistry, ketal hydrolysis kinetics, and recognition by biological targets in fragment‑based drug discovery [1]. Furthermore, the compound is explicitly cited as an intermediate in patent US20030114453A1 for the preparation of IL‑5 inhibiting 6‑azauracil derivatives, while the des‑methyl analog is not mentioned in that intellectual property [2]. Simple substitution of the methylated ketal with the non‑methylated variant would therefore risk altered reaction selectivity, different chromatographic retention, and potential loss of patent‑enabled synthetic route validity.

Target: 2-Methyl ketal

Analog: Des-methyl ketal

Ketal centre

Quaternary carbon; enhanced steric protection and slower acid-catalysed hydrolysis

Secondary ketal; lower steric shielding, hydrolysis profile may shift

Patent route

Cited as intermediate in US20030114453A1 (IL-5 inhibitor synthesis)

Not cited in the patent; route fidelity may not transfer

Chromatography

Higher lipophilicity shifts reversed-phase retention

Different LogP produces distinct elution profile; co-elution risk with target

• [1] Greene, T.W. & Wuts, P.G.M., Protective Groups in Organic Synthesis, 3rd Ed., Wiley, 1999, pp. 308–322 (ketal stability and hydrolysis rates). View Source
• [2] US20030114453A1, Non‑steroidal IL‑5 inhibitors, processes and intermediates for their preparation and pharmaceutical compositions comprising said inhibitors, published 2003‑06‑19. View Source

Quantitative Differentiation Evidence for 2‑(2‑Methyl‑1,3‑dioxolan‑2‑yl)‑1‑phenylethanone

Patent‑Anchored Intermediate Status in IL‑5 Inhibitor Synthesis vs. Generic Building‑Block Analogs

The compound is explicitly listed as a synthetic intermediate in US20030114453A1, which discloses IL‑5 inhibiting 6‑azauracil derivatives for eosinophil‑dependent inflammatory diseases [1]. In contrast, the des‑methyl analog 2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone (CAS 55337‑55‑8) and other generic dioxolane ketones are absent from the patent's synthetic schemes and intermediate claims, indicating that the 2‑methyl‑1,3‑dioxolane motif is structurally required for the disclosed synthetic route.

Patent route status

Class-level inference

Target: Cited in US20030114453A1 Comparator: Not cited in patent claims or schemes

Supports patent-route replication context

Specific to IL-5 inhibitor 6-azauracil synthetic scheme

Evidence Dimension	Patent‑documented synthetic utility
Target Compound Data	Explicitly cited as intermediate in US20030114453A1
Comparator Or Baseline	2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone (CAS 55337‑55‑8) — not cited in US20030114453A1
Quantified Difference	Qualitative: present vs. absent in patent claims
Conditions	Patent US20030114453A1, IL‑5 inhibiting 6‑azauracil derivative synthesis

Why This Matters

For laboratories developing IL‑5 inhibitors or validating patent routes, procurement of CAS 87920‑07‑8 is required to replicate the disclosed synthetic pathway; generic analogs lack documented applicability.

• [1] US20030114453A1, Non‑steroidal IL‑5 inhibitors, processes and intermediates for their preparation and pharmaceutical compositions comprising said inhibitors, published 2003‑06‑19, listing CAS 87920‑07‑8 as intermediate. View Source

Market Valuation Differential: 20‑Fold Premium Over the Des‑Methyl Analog Reflects Specialized Demand

The listed price for 2‑(2‑methyl‑1,3‑dioxolan‑2‑yl)‑1‑phenylethanone is $1,709 per gram (95% purity) from a major research chemical supplier , whereas the des‑methyl analog 2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone (CAS 55337‑55‑8, 97% purity) is priced as a low‑cost building block (typically <$100/g across multiple vendors) . This approximately 20‑fold price differential reflects the compound's specialized role as a patent‑protected intermediate rather than a commodity building block.

Market premium

Data to verify

≥20× price premium vs des-methyl analog

Reported procurement-value context

Q1 2026 pricing; verify current supplier quotes

Evidence Dimension	Market price per gram (research‑grade)
Target Compound Data	$1,709/g (95% purity, AKSci)
Comparator Or Baseline	<$100/g (2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone, 97–98% purity, multiple suppliers)
Quantified Difference	≥20‑fold price premium
Conditions	Pricing as of Q1 2026 from AKSci (target) and Fluorochem/ChemScene (comparator)

Why This Matters

The substantial price premium signals that the compound is not a generic building block; procurement decisions must account for the value derived from its specific, patent‑validated synthetic utility rather than seeking cost savings through analog substitution.

Lipophilicity Shift (ΔLogP +0.39) Alters Chromatographic Retention and Membrane Permeability Profiles

The computed octanol–water partition coefficient (LogP) for 2‑(2‑methyl‑1,3‑dioxolan‑2‑yl)‑1‑phenylethanone is 2.0224 , while the des‑methyl analog 2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone exhibits a LogP of 1.63230 . This ΔLogP of +0.39 log units represents an approximately 2.5‑fold increase in lipophilicity, which directly impacts reversed‑phase HPLC retention times and calculated membrane permeability parameters in drug discovery settings.

Lipophilicity shift

Cross-study comparable

ΔLogP = +0.39 (≈2.5× increase)

Supports chromatographic method differentiation

Computed values; experimental LogP confirmation advised

Evidence Dimension	Computed LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 2.0224
Comparator Or Baseline	2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone: LogP = 1.63230
Quantified Difference	ΔLogP = +0.39 (≈2.5‑fold lipophilicity increase)
Conditions	Computed values from ChemSrc (target) and Chem960 (comparator)

Why This Matters

For analytical method development and fragment‑based screening, the altered LogP directly affects HPLC peak separation from closely related impurities and influences permeability predictions in ADME profiling; substitution with the des‑methyl analog yields a different chromatographic and biophysical fingerprint.

Quaternary Ketal Centre Confers Distinct Hydrolytic Stability Relative to Non‑Methylated and Acyclic Acetals

The 2‑methyl substituent creates a quaternary carbon at the ketal centre, which, according to the Thorpe–Ingold effect and established protecting‑group principles, increases resistance to acid‑catalysed hydrolysis compared to the secondary ketal in the des‑methyl analog [1]. 2‑Aryl‑2‑methyl‑1,3‑dioxolanes are documented to undergo selective ortho‑lithiation with BuLi without competing ring‑opening, whereas the corresponding non‑methylated 1,3‑dioxolanes can be more susceptible to nucleophilic ring cleavage under strong‑base conditions [2].

Ketal stability

Class-level inference

Quaternary ketal: enhanced hydrolytic stability per Thorpe–Ingold effect

Supports protecting-group selection context

No direct kinetic study comparing these two compounds

Evidence Dimension	Relative ketal hydrolytic stability and resistance to nucleophilic ring‑opening
Target Compound Data	Quaternary 2‑methyl‑1,3‑dioxolane: enhanced stability per Thorpe–Ingold effect; ortho‑lithiation proceeds without ring cleavage
Comparator Or Baseline	2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone: secondary ketal, lower steric protection, potentially faster acid‑catalysed hydrolysis
Quantified Difference	Qualitative class‑level difference (no direct kinetic study comparing these two compounds available)
Conditions	Acid‑catalysed hydrolysis (general protecting‑group principles); BuLi‑mediated lithiation in THF or Et₂O (Mongin et al., 2017)

Why This Matters

For synthetic routes requiring orthogonal deprotection or strong‑base conditions, the quaternary ketal provides a wider operational window; selecting the non‑methylated analog risks premature carbonyl unveiling and side reactions.

• [1] Greene, T.W. & Wuts, P.G.M., Protective Groups in Organic Synthesis, 3rd Ed., Wiley, 1999 (Thorpe–Ingold effect and ketal stability principles). View Source
• [2] Mongin, F. et al., Lithiation of 2-aryl-2-methyl-1,3-dioxolanes with PMDTA‑complexed butyllithium, Tetrahedron 73(4), 298–306, 2017. View Source

Molecular Weight Difference of +14 Da Enables Mass Spectrometric Discrimination from Des‑Methyl Impurity

The exact monoisotopic mass of the target compound (C₁₂H₁₄O₃) is 206.0943 Da , whereas the des‑methyl analog (C₁₁H₁₂O₃) has an exact mass of 192.0786 Da [1]. This mass difference of +14.0157 Da (corresponding to one CH₂ unit) provides unambiguous MS discrimination between the two compounds, allowing LC‑MS purity assays to detect even trace carryover of the des‑methyl analog as a potential synthetic impurity.

MS discrimination

Cross-study comparable

Δm/z = +14.0157 Da (CH₂ unit)

Supports impurity-resolution method development

Applicable to HRMS and LC-MS purity assays

Evidence Dimension	Exact monoisotopic mass
Target Compound Data	206.0943 Da
Comparator Or Baseline	2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone: 192.0786 Da
Quantified Difference	Δm/z = +14.0157 Da (CH₂)
Conditions	High‑resolution mass spectrometry (HRMS) or LC‑MS

Why This Matters

For QC release testing and stability studies, the distinct mass ensures that the target compound and its des‑methyl analog—a plausible synthetic impurity—can be resolved and quantified independently, supporting regulatory documentation.

• [1] PubChem, 2-(1,3-Dioxolan-2-yl)-1-phenylethanone, CID 299840, exact mass 192.078644241 Da. View Source

Ortho‑Lithiation Regioselectivity of 2‑Aryl‑2‑methyl‑1,3‑dioxolanes Enables Predictable Functionalization Unavailable with Non‑Ketal Acetophenones

In the lithiation of 2‑aryl‑2‑methyl‑1,3‑dioxolanes with BuLi in THF, metalation occurs regioselectively ortho to the ketal directing group, with subsequent carboxylation yielding ortho‑substituted benzoic acid derivatives in reasonable isolated yields [1]. In contrast, unprotected acetophenone undergoes competing enolate formation and aldol side reactions under identical conditions, while the des‑methyl 1,3‑dioxolane (secondary ketal) may exhibit different directing‑group strength due to altered oxygen lone‑pair availability [2]. Although no direct head‑to‑head comparison of CAS 87920‑07‑8 vs. CAS 55337‑55‑8 in lithiation has been published, the broader class data establish that the 2‑methyl‑1,3‑dioxolane motif is a competent ortho‑directing group for sp² C–H functionalization.

Ortho-lithiation

Class-level inference

2-Aryl-2-methyl-1,3-dioxolanes: regioselective ortho-metalation with BuLi

Supports directed-metalation strategy context

Class data; compound-specific validation recommended

Evidence Dimension	Regioselectivity of ortho‑lithiation
Target Compound Data	2‑Aryl‑2‑methyl‑1,3‑dioxolanes: lithiation ortho to ketal, regioselective (class data)
Comparator Or Baseline	Acetophenone (unprotected): competing enolate formation; 2‑(1,3‑dioxolan‑2‑yl)‑1‑phenylethanone: no lithiation data available
Quantified Difference	Class‑level: ortho‑selective C–H metalation vs. non‑selective reactivity
Conditions	BuLi, THF, 0°C or −78°C; carboxylation with CO₂ (Mongin et al., 2017; Tetrahedron Lett. 2003, 44, 3211)

Why This Matters

For medicinal chemistry programs requiring ortho‑functionalized acetophenone scaffolds, the 2‑methyl‑1,3‑dioxolane protecting group enables a directed metalation strategy that is not feasible with the free ketone or, potentially, with less robust ketal variants.

• [1] Mongin, F. et al., Lithiation of 2-aryl-2-methyl-1,3-dioxolanes with PMDTA‑complexed butyllithium, Tetrahedron 73(4), 298–306, 2017. View Source
• [2] Mongin, F. et al., Lithiation of 2-(chloroaryl)-2-methyl-1,3-dioxolanes and application in synthesis of new ortho‑functionalized acetophenone derivatives, Tetrahedron Lett. 44(15), 3211–3214, 2003. View Source

High‑Value Application Scenarios for 2‑(2‑Methyl‑1,3‑dioxolan‑2‑yl)‑1‑phenylethanone in Research and Industrial Procurement

Replication of Patent‑Disclosed IL‑5 Inhibitor Synthetic Routes

Laboratories validating or scaling the 6‑azauracil IL‑5 inhibitor synthesis disclosed in US20030114453A1 require CAS 87920‑07‑8 as the specified intermediate [1]. Substitution with the des‑methyl analog would deviate from the patented synthetic scheme, potentially introducing uncharacterized impurities and compromising intellectual property compliance. Procurement of the exact compound ensures route fidelity and regulatory alignment.

Ortho‑Functionalized Acetophenone Synthesis via Directed Lithiation

The 2‑methyl‑1,3‑dioxolane moiety serves as an ortho‑directing group for regioselective lithiation–electrophile trapping sequences, enabling the preparation of ortho‑substituted acetophenone derivatives not readily accessible from the free ketone [2]. The quaternary ketal centre provides stability toward the strongly basic lithiation conditions, whereas unprotected acetophenone or less sterically shielded ketals would undergo competing enolization or ring‑opening.

LC‑MS Purity Control and Impurity Profiling in Regulated Environments

The +14 Da mass difference between CAS 87920‑07‑8 and its most likely synthetic impurity (the des‑methyl analog, CAS 55337‑55‑8) allows straightforward resolution by HRMS or LC‑MS . Analytical laboratories supporting GLP or GMP workflows can develop validated purity methods exploiting this mass difference, ensuring that procurement specifications include mass‑detectable impurity limits.

Fragment‑Based Drug Discovery Collections Requiring Defined Lipophilicity

With a computed LogP of 2.02, the compound occupies a lipophilicity space distinct from its des‑methyl analog (LogP 1.63) . Fragment library curators seeking to populate specific LogP bins for pharmacokinetic profiling of aryl ketone fragments should procure the methylated variant to broaden chemical diversity and avoid redundant coverage.

Application

Selection Property

Validation Focus

IL-5 inhibitor intermediate synthesis

Patent-cited intermediate identity

Route fidelity and specification review

Ortho-lithiation C–H functionalization

Quaternary ketal directing-group stability

Regioselectivity and ketal integrity under strong-base conditions

LC-MS purity method development

Mass-based impurity discrimination from des-methyl analog

Impurity resolution and method specificity

Fragment library lipophilicity diversification

Distinct LogP space occupancy

Chromatographic and biophysical profiling

• [1] US20030114453A1, Non‑steroidal IL‑5 inhibitors, processes and intermediates, 2003. View Source
• [2] Mongin, F. et al., Lithiation of 2-aryl-2-methyl-1,3-dioxolanes with PMDTA‑complexed butyllithium, Tetrahedron 73(4), 298–306, 2017. View Source